1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole

• IUPAC Name: 1-[(2,3-difluorophenyl)methyl]-4-methylpyrazole
• InChI: InChI=1S/C11H10F2N2/c1-8-5-14-15(6-8)7-9-3-2-4-10(12)11(9)13/h2-6H,7H2,1H3
• InChI Key: DRQSSUGSAHFXKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2=C(C(=CC=C2)F)F
• Molecular Formula: C11H10F2N2
• Molecular Weight: 208.21 g/mol

Description

1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole, also known as DPM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPM is a pyrazole derivative that has been studied extensively for its pharmacological and biochemical properties.

Mechanism of Action

The mechanism of action of 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole is not fully understood, but it is believed to act on various molecular targets such as enzymes, receptors, and ion channels. 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE). 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole has also been shown to modulate the activity of various receptors such as GABA-A receptors and NMDA receptors. Additionally, 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole has been shown to block the activity of various ion channels such as voltage-gated sodium channels and calcium channels.
Biochemical and Physiological Effects:
1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole has been shown to have various biochemical and physiological effects. In vitro studies have shown that 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole inhibits the activity of COX-2, which is an enzyme that plays a key role in inflammation. 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole has also been shown to inhibit the activity of AChE, which is an enzyme that plays a key role in the transmission of nerve impulses. In vivo studies have shown that 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole has antinociceptive and anti-inflammatory effects. 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole has also been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole is also soluble in various solvents such as ethanol, methanol, and DMSO. However, 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole has some limitations for lab experiments. It is a highly reactive compound that can undergo various chemical reactions, which can complicate the interpretation of experimental results. Additionally, 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the research on 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole. One future direction is to investigate the potential of 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole as a therapeutic agent for various diseases such as cancer, inflammation, and neurological disorders. Another future direction is to investigate the potential of 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole as a herbicide and insecticide for agricultural applications. Additionally, future research could focus on the synthesis of new derivatives of 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole with improved pharmacological and biochemical properties. Overall, the research on 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole has the potential to lead to the development of new therapeutic agents and agricultural chemicals.

Synthesis Methods

The synthesis of 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole involves the reaction of 2,3-difluorobenzaldehyde with 4-methyl-1H-pyrazole in the presence of a base catalyst. The reaction yields 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole as a white crystalline solid with a melting point of 91-93°C. The purity of the compound can be confirmed using various analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.

Scientific Research Applications

1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole has been extensively studied for its potential applications in various fields such as medicinal chemistry, agriculture, and material science. In medicinal chemistry, 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole has been investigated for its potential as a therapeutic agent for various diseases such as cancer, inflammation, and neurological disorders. In agriculture, 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole has been studied for its potential as a herbicide and insecticide. In material science, 1-[(2,3-Difluorophenyl)methyl]-4-methylpyrazole has been investigated for its potential as a building block for the synthesis of various materials such as polymers and metal complexes.